Cas no 2418642-95-0 ((3-Amino-5-formylphenyl)methanesulfonyl fluoride)

• Product Name: (3-Amino-5-formylphenyl)methanesulfonyl fluoride
• CAS No: 2418642-95-0
• MF: C₈H₈FNO₃S
• MW: 217.2174243927
• CID: 5675615
• PubChem ID: 165768678
• Update Time: 2025-10-28

(3-Amino-5-formylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2418642-95-0
• EN300-26626357
• (3-amino-5-formylphenyl)methanesulfonyl fluoride
• (3-Amino-5-formylphenyl)methanesulfonyl fluoride

• Inchi： 1S/C8H8FNO3S/c9-14(12,13)5-7-1-6(4-11)2-8(10)3-7/h1-4H,5,10H2
• InChI Key： HFDUWOBLJGWIGN-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=O)C=C(C=1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 217.02089245g/mol
• Monoisotopic Mass: 217.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.6Ų

Additional information on (3-Amino-5-formylphenyl)methanesulfonyl fluoride

(3-Amino-5-formylphenyl)methanesulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2418642-95-0, commonly referred to as (3-Amino-5-formylphenyl)methanesulfonyl fluoride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The name itself is a testament to its complex structure, combining an amino group, a formyl group, and a methanesulfonyl fluoride moiety, all attached to a phenyl ring.

Recent studies have highlighted the importance of (3-Amino-5-formylphenyl)methanesulfonyl fluoride in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. The presence of the amino and formyl groups on the phenyl ring provides versatile functional groups that can be exploited for various chemical reactions, making this compound a valuable building block in organic synthesis.

The methanesulfonyl fluoride group is known for its reactivity, which has been leveraged in several chemical transformations. This reactivity has been harnessed to create derivatives with enhanced pharmacokinetic properties, such as improved bioavailability and stability. Recent advancements in medicinal chemistry have demonstrated how these derivatives can be tailored to target specific biological pathways, offering promising leads for the treatment of various diseases.

In terms of structural analysis, the compound exhibits a high degree of symmetry, which contributes to its stability. The phenyl ring serves as a rigid framework, while the substituents provide flexibility for chemical modifications. This balance between rigidity and flexibility is crucial for many applications, including the design of molecular scaffolds for drug discovery.

From an environmental standpoint, understanding the degradation pathways of (3-Amino-5-formylphenyl)methanesulfonyl fluoride is essential for assessing its potential impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and evaluating the compound's persistence in different environmental conditions. These studies are critical for ensuring sustainable practices in chemical manufacturing and usage.

Moreover, the compound's ability to participate in nucleophilic substitution reactions has been extensively studied. These reactions are fundamental in organic synthesis and have enabled the creation of diverse derivatives with varying functional groups. The insights gained from these studies have been instrumental in advancing synthetic methodologies and improving reaction efficiency.

In conclusion, (3-Amino-5-formylphenyl)methanesulfonyl fluoride stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and potential for chemical modification make it an indispensable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.